Cas no 63599-17-7 (4,8-Methanoazulen-5-ol, decahydro-)
63599-17-7 structure
Product Name:4,8-Methanoazulen-5-ol, decahydro-
CAS No:63599-17-7
MF:C11H18O
MW:166.260023593903
CID:1654140
PubChem ID:53753745
Update Time:2025-04-21
4,8-Methanoazulen-5-ol, decahydro- Chemical and Physical Properties
Names and Identifiers
-
- 4,8-Methanoazulen-5-ol, decahydro-
- 2-Hydroxy-6,7-exo-trimethylenbicyclo<3.2.1>octan
- DTXSID40706418
- Decahydro-4,8-methanoazulen-5-ol
- 63599-17-7
-
- Inchi： 1S/C11H18O/c12-11-5-4-7-6-10(11)9-3-1-2-8(7)9/h7-12H,1-6H2
- InChI Key： DCYUJMWGOCMWSX-UHFFFAOYSA-N
- SMILES： OC1CCC2CC1C1CCCC12
Computed Properties
- Exact Mass: 166.13584
- Monoisotopic Mass: 166.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
4,8-Methanoazulen-5-ol, decahydro- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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